Cas no 192948-00-8 (Methyl 3-thioureidobenzoate)

Methyl 3-thioureidobenzoate is a thiourea derivative characterized by the presence of a methyl ester and a thioureido functional group attached to a benzoate core. This compound is of interest in organic synthesis and pharmaceutical research due to its versatility as a building block for heterocyclic compounds and its potential as an intermediate in medicinal chemistry applications. The thioureido moiety offers reactivity for further functionalization, while the methyl ester enhances solubility and facilitates downstream modifications. Its well-defined structure and stability under standard conditions make it suitable for use in controlled reactions, particularly in the development of sulfur-containing bioactive molecules.

Methyl 3-thioureidobenzoate structure

Product Name:Methyl 3-thioureidobenzoate

CAS No:192948-00-8

MF:C₉H₁₀N₂O₂S

MW:210.252900600433

MDL:MFCD03229280

CID:116272

PubChem ID:726316

Update Time:2025-06-08

Methyl 3-thioureidobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-thioureidobenzoate
- Benzoic acid,3-[(aminothioxomethyl)amino]-, methyl ester
- N-[3-(Methoxycarbonyl)phenyl]carbamimidothioic acid
- [rn]
- 3-methoxycarbonylthiophene
- 3-thiophene carboxylic acid methyl ester
- 3-Thioureidobenzoesaeuremethylester
- 3-thioureido-benzoic acid methyl ester
- 645559_ALDRICH
- AC1LCCBJ
- AC1Q5ZC5
- methyl 3-thiophenecarboxylate
- methyl 3-thioureido-ben
- methyl 4-thiophenecarboxylate
- SureCN236021
- Thiophen-3-carbonsaeure-methylester
- thiophene-3-carboxylic acid methyl ester
- N-[3-(Methoxycarbonyl)phenyl]carbamimidothioic
- Benzoic acid, 3-[(aminothioxomethyl)amino]-, methyl ester (9CI)
- KEAKBCHDLHTKKT-UHFFFAOYSA-N
- HMS2654G13
- methyl 3-(carbamothioylamino)benzoate
- Methyl 3-[(aminocarbothioyl)amino]benzoate
- BRD-K62566807-001-01-3
- methyl 3-[(aminocarbonothioyl)amino]benzoate
- SR-01000272213-1
- MS-11492
- F18324
- AKOS000368391
- CHEMBL1484560
- MLS000672139
- MFCD03229280
- SCHEMBL983433
- SR-01000272213
- Benzoic acid, 3-[(aminothioxomethyl)amino]-, methyl ester
- methyl3-thioureidobenzoate
- Methyl 3-thioureido-benzoate
- SMR000293582
- HMS1540O01
- TimTec1_002421
- 192948-00-8
- methyl 3-[(aminothioxomethyl)amino]benzoate
- DB-386231
- STK280236
- MDL： MFCD03229280
- Inchi： 1S/C9H10N2O2S/c1-13-8(12)6-3-2-4-7(5-6)11-9(10)14/h2-5H,1H3,(H3,10,11,14)
- InChI Key： KEAKBCHDLHTKKT-UHFFFAOYSA-N
- SMILES： S=C(N)NC1C=CC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 210.0464
Monoisotopic Mass: 210.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 96.4Å²

Experimental Properties

PSA: 64.35

Methyl 3-thioureidobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A988499-1g	Methyl 3-thioureidobenzoate	192948-00-8	95+%	1g	$473.0	2024-08-03
abcr	AB382115-1 g	Methyl 3-(carbamothioylamino)benzoate	192948-00-8		1g	€211.30	2023-04-25
TRC	M696170-10mg	methyl 3-thioureidobenzoate	192948-00-8		10mg	$ 50.00	2022-06-03
TRC	M696170-50mg	methyl 3-thioureidobenzoate	192948-00-8		50mg	$ 115.00	2022-06-03
TRC	M696170-100mg	methyl 3-thioureidobenzoate	192948-00-8		100mg	$ 185.00	2022-06-03
Alichem	A019097268-1g	Methyl 3-thioureidobenzoate	192948-00-8	95%	1g	$453.60	2023-09-02
OTAVAchemicals	1321547-100MG	methyl 3-(carbamothioylamino)benzoate	192948-00-8	90%	100MG	$74	2023-07-06
OTAVAchemicals	1321547-250MG	methyl 3-(carbamothioylamino)benzoate	192948-00-8	90%	250MG	$104	2023-07-06
abcr	AB382115-1g	Methyl 3-(carbamothioylamino)benzoate; .	192948-00-8		1g	€211.20	2025-04-20
A2B Chem LLC	AE97309-100mg	Methyl 3-thioureidobenzoate	192948-00-8	90%	100mg	$283.00	2024-04-20

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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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